Cas no 1227592-35-9 (5-Chloro-2-(3-fluorophenyl)pyridine-3-acetonitrile)

• Product Name: 5-Chloro-2-(3-fluorophenyl)pyridine-3-acetonitrile
• CAS No: 1227592-35-9
• MF: C₁₃H₈ClFN₂
• MW: 246.66742515564
• CID: 4913768
• Update Time: 2025-06-13

5-Chloro-2-(3-fluorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(3-fluorophenyl)pyridine-3-acetonitrile
• 5-Chloro-2-(3-fluorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H8ClFN2/c14-11-6-10(4-5-16)13(17-8-11)9-2-1-3-12(15)7-9/h1-3,6-8H,4H2
• InChI Key： HQKDJMMFFZMJAG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C2C=CC=C(C=2)F)C(=C1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-2-(3-fluorophenyl)pyridine-3-acetonitrile

Introduction to 5-Chloro-2-(3-fluorophenyl)pyridine-3-acetonitrile (CAS No: 1227592-35-9)

5-Chloro-2-(3-fluorophenyl)pyridine-3-acetonitrile, with the chemical formula C₁₀H₅ClFN₂, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, which include a chloro substituent at the 5-position of the pyridine ring and a 3-fluorophenyl group at the 2-position. The presence of an acetonitrile group at the 3-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The CAS number 1227592-35-9 provides a unique identifier for this compound, ensuring accurate referencing in scientific literature and patents. Its molecular structure is highly versatile, allowing for various modifications and functionalizations that can lead to the development of novel bioactive molecules. The chloro and fluorophenyl substituents are particularly noteworthy, as they are known to influence the electronic properties and biological activity of the compound.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various therapeutic areas. 5-Chloro-2-(3-fluorophenyl)pyridine-3-acetonitrile has emerged as a key intermediate in the synthesis of such inhibitors. Its structural motif is found in several drug candidates that have shown promise in preclinical studies. For instance, derivatives of this compound have been explored for their potential in inhibiting kinases, which are crucial enzymes involved in cancer signaling pathways.

The fluorophenyl group in particular has garnered attention due to its ability to enhance metabolic stability and binding affinity. This feature is particularly important in drug design, where optimizing pharmacokinetic properties can significantly improve a drug's efficacy. Recent studies have demonstrated that compounds incorporating fluorine atoms often exhibit better bioavailability and reduced susceptibility to enzymatic degradation. The chloro substituent also plays a role in modulating reactivity, allowing for further chemical transformations that can fine-tune the biological activity of the final product.

One of the most compelling aspects of 5-Chloro-2-(3-fluorophenyl)pyridine-3-acetonitrile is its utility in medicinal chemistry. Researchers have leveraged its scaffold to develop molecules with potential applications in treating neurological disorders, inflammatory diseases, and infectious diseases. The acetonitrile group at the 3-position provides a handle for further derivatization, enabling chemists to explore a wide range of functional groups that could enhance target specificity and pharmacological properties.

The synthesis of this compound typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Common methodologies include nucleophilic substitution reactions, cross-coupling reactions, and cyclization processes. Advanced techniques such as flow chemistry have also been employed to improve scalability and reproducibility. These synthetic strategies highlight the compound's importance as a building block in modern drug discovery.

In conclusion, 5-Chloro-2-(3-fluorophenyl)pyridine-3-acetonitrile (CAS No: 1227592-35-9) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel bioactive molecules. The continued exploration of its derivatives promises to yield new therapeutic agents that address unmet medical needs. As research progresses, this compound is likely to remain a cornerstone in the synthesis of innovative drug candidates.